2-Cyclopropoxy-N-methyl-5-nitrobenzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Cyclopropoxy-N-methyl-5-nitrobenzamide is a benzamide derivative featuring a cyclopropoxy group at position 2, an N-methyl substituent on the amide nitrogen, and a nitro group at position 5 of the benzene ring. The compound’s structure combines electron-withdrawing (nitro) and sterically bulky (cyclopropoxy) groups, which influence its physicochemical properties and reactivity. The nitro group at position 5 likely enhances electrophilicity, making the compound a candidate for nucleophilic substitution or reduction reactions in downstream pharmaceutical applications.
Properties
Molecular Formula |
C11H12N2O4 |
|---|---|
Molecular Weight |
236.22 g/mol |
IUPAC Name |
2-cyclopropyloxy-N-methyl-5-nitrobenzamide |
InChI |
InChI=1S/C11H12N2O4/c1-12-11(14)9-6-7(13(15)16)2-5-10(9)17-8-3-4-8/h2,5-6,8H,3-4H2,1H3,(H,12,14) |
InChI Key |
YMANDXOHCNMDBR-UHFFFAOYSA-N |
Canonical SMILES |
CNC(=O)C1=C(C=CC(=C1)[N+](=O)[O-])OC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Cyclopropoxy-N-methyl-5-nitrobenzamide typically involves the following steps:
Nitration: The introduction of the nitro group into the benzene ring is achieved through nitration. This involves treating benzene with a mixture of concentrated nitric acid and sulfuric acid.
Cyclopropanation: The cyclopropoxy group is introduced via cyclopropanation reactions, which can be carried out using diazomethane or other cyclopropanating agents.
Amidation: The final step involves the formation of the benzamide structure through amidation, where the nitrobenzene derivative is reacted with methylamine under appropriate conditions.
Industrial Production Methods
Industrial production of 2-Cyclopropoxy-N-methyl-5-nitrobenzamide follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity. Key factors include temperature control, reaction time, and the use of catalysts to enhance reaction efficiency.
Chemical Reactions Analysis
Types of Reactions
2-Cyclopropoxy-N-methyl-5-nitrobenzamide undergoes various chemical reactions, including:
Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst (e.g., palladium on carbon).
Substitution: The compound can participate in nucleophilic substitution reactions, where the nitro group is replaced by other functional groups.
Oxidation: The cyclopropoxy group can be oxidized to form corresponding carboxylic acids or ketones.
Common Reagents and Conditions
Reduction: Hydrogen gas, palladium on carbon.
Substitution: Nucleophiles such as amines or thiols.
Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.
Major Products Formed
Reduction: 2-Cyclopropoxy-N-methyl-5-aminobenzamide.
Substitution: Various substituted benzamides depending on the nucleophile used.
Oxidation: Carboxylic acids or ketones derived from the oxidation of the cyclopropoxy group.
Scientific Research Applications
2-Cyclopropoxy-N-methyl-5-nitrobenzamide has diverse applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored for its potential as a pharmaceutical intermediate in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-Cyclopropoxy-N-methyl-5-nitrobenzamide involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The cyclopropoxy group may also play a role in modulating the compound’s reactivity and interactions with biological targets.
Comparison with Similar Compounds
a) Substituent Position and Electronic Effects
- Nitro Group Orientation: In the target compound, the nitro group at position 5 (meta to the cyclopropoxy group) creates distinct resonance effects compared to 5-chloro-N-cyclopropyl-2-nitrobenzamide, where nitro occupies position 2 (ortho to the amide).
- Cyclopropoxy vs. Chloro : The cyclopropoxy group introduces an ether oxygen, increasing lipophilicity and steric bulk compared to the chloro substituent in the analog. This may enhance membrane permeability but reduce aqueous solubility .
b) N-Substituent Impact
- N-Methyl vs. However, the absence of hydrogen-bond-donating capability (due to N-methyl) may limit interactions with biological targets .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
